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For Researchers, Scientists, and Drug Development Professionals

Introduction
Rhodium-106 (¹⁰⁶Rh) is a high-energy beta-emitting radionuclide with significant applications

in targeted radiotherapy, particularly in the treatment of cancers. Its efficacy as a therapeutic

agent is intrinsically linked to the energy distribution of the electrons it emits upon decay. A

thorough understanding of the ¹⁰⁶Rh electron energy spectrum is therefore paramount for

accurate dosimetry, treatment planning, and the development of novel radiopharmaceuticals.

This technical guide provides a comprehensive analysis of the ¹⁰⁶Rh electron energy spectrum,

detailing its decay characteristics, experimental measurement protocols, and tabulated energy

distribution data.

Decay Characteristics of Rhodium-106
Rhodium-106 is the short-lived daughter product of Ruthenium-106 (¹⁰⁶Ru), which has a half-

life of 371.8 days.[1] ¹⁰⁶Ru decays via beta emission to the ground state of ¹⁰⁶Rh.[1] Due to its

much shorter half-life of 29.8 seconds, ¹⁰⁶Rh is typically in secular equilibrium with its parent
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¹⁰⁶Ru in any practical source. This means that the activity of ¹⁰⁶Rh is equal to the activity of

¹⁰⁶Ru, and its decay rate is governed by the longer half-life of the parent.

The decay of ¹⁰⁶Rh to stable Palladium-106 (¹⁰⁶Pd) occurs predominantly through beta-minus

(β⁻) emission.[2] This process is characterized by a high Q-value of 3541.1 keV, resulting in the

emission of energetic electrons.[3] The decay is complex, populating several excited states of

the ¹⁰⁶Pd daughter nucleus, which subsequently de-excite by emitting gamma rays.[2] The

continuous energy spectrum of the emitted electrons is a key determinant of the radiation dose

delivered to the target tissue.

Tabulated Nuclear Data
A summary of the key nuclear data for Rhodium-106 is presented in the table below.

Property Value and Uncertainty

Half-life (T₁⸝₂) 29.8 (s)

Q-value (β⁻) 3541.1 (6.325) keV

Mean Electron Energy 1.41114 MeV

Parent Isotope ¹⁰⁶Ru

Daughter Isotope ¹⁰⁶Pd

Decay Mode β⁻

Rhodium-106 Electron Energy Spectrum
The electron energy spectrum of Rhodium-106 is a continuous distribution of electron

energies, ranging from zero up to the maximum Q-value of the decay. The shape of this

spectrum is a composite of multiple beta decay branches to different energy levels of the

daughter nucleus, Palladium-106. The following table provides a summary of the electron

energy spectrum, with data sourced from ICRP Publication 107.
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Energy (MeV) Yield per Disintegration

0.000 - 0.250 0.154

0.250 - 0.500 0.128

0.500 - 0.750 0.107

0.750 - 1.000 0.091

1.000 - 1.250 0.078

1.250 - 1.500 0.067

1.500 - 1.750 0.057

1.750 - 2.000 0.048

2.000 - 2.250 0.039

2.250 - 2.500 0.031

2.500 - 2.750 0.023

2.750 - 3.000 0.016

3.000 - 3.250 0.009

3.250 - 3.541 0.003

Experimental Determination of the Electron Energy
Spectrum
The measurement of the ¹⁰⁶Rh electron energy spectrum is a non-trivial task due to the high

energy of the emitted electrons and the presence of associated gamma radiation. Two common

experimental approaches involve the use of plastic scintillation detectors and semiconductor

detectors.

Experimental Protocol using a Plastic Scintillation
Detector
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This protocol outlines a method for measuring the ¹⁰⁶Rh beta spectrum using a plastic

scintillator-based beta spectrometer.

1. Source Preparation:

A calibrated ¹⁰⁶Ru/¹⁰⁶Rh source of known activity is used.

The source should be thin and uniformly deposited on a low-Z backing material to minimize

electron scattering and energy loss within the source itself.

2. Detector Setup:

A plastic scintillator (e.g., BC-400 or equivalent) of sufficient thickness to fully absorb the

highest energy electrons from ¹⁰⁶Rh (at least 2 cm) is optically coupled to a photomultiplier

tube (PMT).

The detector assembly is housed in a light-tight enclosure to prevent interference from

ambient light.

A thin light-tight entrance window (e.g., aluminized Mylar) is used to allow the beta particles

to enter the scintillator with minimal energy loss.

3. Electronics and Data Acquisition:

The PMT output is connected to a preamplifier, followed by a shaping amplifier.

The amplified signal is then fed into a multi-channel analyzer (MCA) to record the pulse

height spectrum, which is proportional to the energy deposited in the scintillator.

The data acquisition system is configured to record the spectrum for a predetermined time to

achieve adequate statistical precision.

4. Energy Calibration:

The energy response of the spectrometer is calibrated using monoenergetic conversion

electron sources (e.g., ¹³⁷Cs, ²⁰⁷Bi) that cover a range of energies.
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A calibration curve relating the channel number of the MCA to the electron energy is

generated by fitting the positions of the conversion electron peaks.

5. Spectrum Measurement and Analysis:

The beta spectrum of the ¹⁰⁶Ru/¹⁰⁶Rh source is acquired.

The raw spectrum is corrected for background radiation by subtracting a spectrum acquired

with the source removed.

The measured pulse height spectrum is then deconvoluted to obtain the true electron energy

spectrum. This deconvolution process accounts for the detector response function, which

includes effects such as energy resolution, backscattering, and bremsstrahlung production.

Monte Carlo simulations (e.g., using Geant4 or MCNP) are often employed to accurately

model the detector response.

Experimental Protocol using a Silicon (Lithium) Detector
For higher resolution spectroscopy, a cooled Si(Li) detector can be utilized.

1. Source and Vacuum Chamber:

A thin, well-characterized ¹⁰⁶Ru/¹⁰⁶Rh source is mounted in a vacuum chamber.

The measurement is performed under high vacuum to eliminate energy loss and scattering

of the beta particles in air.

2. Detector System:

A Si(Li) detector with a sufficient depletion depth to stop the high-energy electrons from

¹⁰⁶Rh is cooled to liquid nitrogen temperature to reduce thermal noise.

The detector is positioned at a calibrated distance from the source.

3. Signal Processing:

The signal from the Si(Li) detector is processed through a charge-sensitive preamplifier and

a shaping amplifier.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The output is digitized by an analog-to-digital converter (ADC) and recorded by an MCA.

4. Energy Calibration:

The system is energy-calibrated using internal conversion electron sources with well-known

energies. The high resolution of the Si(Li) detector allows for precise peak fitting and a linear

calibration over a wide energy range.

5. Data Analysis:

The acquired spectrum is corrected for background and any incomplete charge collection

effects.

The high resolution of the Si(Li) detector often simplifies the deconvolution process

compared to scintillation detectors, providing a more direct measurement of the electron

energy spectrum.

Visualizations
Rhodium-106 Decay Scheme
The following diagram illustrates the beta decay of Rhodium-106 to Palladium-106,

highlighting the major decay branches.
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Caption: Simplified decay scheme of Rhodium-106 to Palladium-106.

Experimental Workflow for Beta Spectroscopy
The logical flow of an experiment to measure the electron energy spectrum of Rhodium-106 is

depicted below.
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Caption: Workflow for the experimental determination of the ¹⁰⁶Rh beta spectrum.

Conclusion
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This technical guide has provided a detailed overview of the Rhodium-106 electron energy

spectrum, tailored for professionals in research, science, and drug development. The provided

data tables, experimental protocols, and visualizations offer a comprehensive resource for

understanding and utilizing this important radionuclide. Accurate characterization of the ¹⁰⁶Rh

beta spectrum is fundamental to advancing its application in therapeutic nuclear medicine,

ensuring both the safety and efficacy of treatments. The methodologies described herein

provide a solid foundation for the precise measurement and analysis of this and other beta-

emitting radionuclides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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